Cas no 84759-11-5 (Reserpine-d)

• Product Name: Reserpine-d
• CAS No: 84759-11-5
• MF: C₃₃H₄₀N₂O₉
• MW: 608.678709983826
• CID: 1005093
• PubChem ID: 329753995
• Update Time: 2024-10-26

Reserpine-d Chemical and Physical Properties

Names and Identifiers

• Reserpine-d9
• Reserpine-(3′,4′,5′-trimethoxy-d9)
• Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic acid deriv.
• (3β,16β,17α,18β,20α)-11,17-Dimethoxy-18-[[3,4,5-tri(methoxy-d3)benzoyl]oxy]yohimban-16-carboxylic acid methylester
• Reserpine-d
• Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic acid deriv. (ZCI)
• QEVHRUUCFGRFIF-QXCASUSISA-N
• [2H9]-Reserpine

• MDL： MFCD23097077
• Inchi： 1S/C33H40N2O9/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3/t18-,22+,24-,27-,28+,31+/m1/s1
• InChI Key： QEVHRUUCFGRFIF-MDEJGZGSSA-N
• SMILES： C([C@@H]1[C@H]([C@H](OC(C2C=C(OC([H])([H])[H])C(OC([H])([H])[H])=C(OC([H])([H])[H])C=2)=O)C[C@]2([H])CN3CCC4C5C=CC(OC)=CC=5NC=4[C@@]3([H])C[C@]12[H])OC)(=O)OC

Computed Properties

• Exact Mass: 608.27300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 10

Experimental Properties

• Melting Point: >218°C (dec.)
• Solubility: 氯仿（微溶）、甲醇（微溶、加热、超声处理）
• PSA: 117.78000
• LogP: 4.10900

Reserpine-d Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Refrigerator